Cas no 129393-59-5 (Butanoic acid,2-[(3-phenylpropoxy)imino]-)
129393-59-5 structure
Product Name:Butanoic acid,2-[(3-phenylpropoxy)imino]-
CAS No:129393-59-5
MF:C13H17NO3
MW:235.278983831406
CID:178406
PubChem ID:9576809
Update Time:2025-04-19
Butanoic acid,2-[(3-phenylpropoxy)imino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-[(3-phenylpropoxy)imino]-
- 2-(3-phenylpropoxyimino)butanoic acid
- 2-((3-Phenylpropoxy)imino)butanoic acid
- (2E)-2-(3-phenylpropoxyimino)butanoic acid
- BM 13,677
- BM 13677
- 129393-59-5
- Butanoic acid, 2-((3-phenylpropoxy)imino)-
- BM-13677
-
- Inchi: 1S/C13H17NO3/c1-2-12(13(15)16)14-17-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H,15,16)/b14-12+
- InChI Key: TVHDNHNLJMQXMI-WYMLVPIESA-N
- SMILES: O(CCCC1C=CC=CC=1)/N=C(/C(=O)O)\CC
Computed Properties
- Exact Mass: 235.121
- Monoisotopic Mass: 235.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 381.8°Cat760mmHg
- Flash Point: 184.7°C
- Refractive Index: 1.515
Butanoic acid,2-[(3-phenylpropoxy)imino]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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